1-(5-Fluoro-2-methoxy-3-methylphenyl)ethanol

• Molecular Formula: C10H13FO2
• Molecular Weight: 184.21 g/mol
• IUPAC Name: 1-(5-fluoro-2-methoxy-3-methylphenyl)ethanol
• InChI: InChI=1S/C10H13FO2/c1-6-4-8(11)5-9(7(2)12)10(6)13-3/h4-5,7,12H,1-3H3
• InChI Key: GFTLPZHSADZSGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)C(C)O)F

Description

1-(5-Fluoro-2-methoxy-3-methylphenyl)ethanol is a useful research compound. Its molecular formula is C10H13FO2 and its molecular weight is 184.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5-Fluoro-2-methoxy-3-methylbenzaldehyde (1.2 g, 7.13 mmol) in dry diethyl ether (20 mL) at 0° C. was added methylmagnesium bromide of 3.0 M in ether (6.0 mL, 17.83 mmol). The reaction mixture was brought to room temperature and was stirred for 30 min. then refluxed for 3 h. It was then cooled to 0° C. and quenched by adding saturated aqueous NH4Cl. The two liquid layers were separated. The aqueous layer was extracted with ether. The combined organic layers were washed with water, dried, and concentrated to the crude compound which was purified by silica gel column (10-25% ethyl acetate in hexanes) to afford 1-(5-fluoro-2-methoxy-3-methylphenyl)ethanol (1.0 g, 76%): 1H NMR (400 MHz, CDCl3): δ 7.12 (dd, 1H), 6.83 (dd, 1H), 4.72 (m, 1H), 3.81 (s, 3H), 2.38 (s, 3H), 1.47 (d, 3H).